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Compound of Interest

Compound Name: qsl-304

Cat. No.: B15584633 Get Quote

Application Note
This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of SPD304, a selective inhibitor of Tumor Necrosis Factor-alpha (TNF-α). These

guidelines are intended for researchers, scientists, and drug development professionals to

ensure consistent and reliable experimental results. SPD304 acts by promoting the dissociation

of TNF-α trimers, thereby preventing their interaction with TNF receptor 1 (TNFR1).[1][2][3][4]

Accurate preparation of SPD304 stock solutions is critical for investigating its therapeutic

potential in inflammatory and autoimmune diseases.

Physicochemical Properties of SPD304
A summary of the key physicochemical properties of SPD304 is provided in the table below.

This information is essential for accurate stock solution preparation and experimental design.
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Property Value Reference

Molecular Weight 547.61 g/mol [2][5]

CAS Number 869998-49-2 [1][2][5]

Mechanism of Action

Selective TNF-α inhibitor;

promotes dissociation of TNF

trimers

[1][2][6]

In Vitro IC50
22 µM for inhibiting TNFR1

binding to TNF-α
[1][5][7]

Solubility of SPD304
SPD304 exhibits limited solubility in aqueous solutions and requires organic solvents or co-

solvent systems for dissolution. The following table summarizes the solubility of SPD304 in

various solvents and formulations.

Solvent/Formulation Solubility Notes

DMSO 50 mg/mL (91.3 mM)

Use fresh, anhydrous DMSO

as moisture can reduce

solubility.[2]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 1.25 mg/mL (2.28 mM) Results in a clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
1.25 mg/mL (2.28 mM)

Forms a suspension; requires

sonication.[1]

Ethanol Insoluble [2]

Experimental Protocols
Preparation of a 10 mM SPD304 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SPD304 in dimethyl

sulfoxide (DMSO).
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Materials:

SPD304 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Allow the SPD304 powder vial to equilibrate to room temperature for at least 60 minutes

before opening.[8]

Weigh the required amount of SPD304 powder using an analytical balance. To prepare 1 mL

of a 10 mM stock solution, weigh out 0.5476 mg of SPD304 (Molecular Weight = 547.61

g/mol ).

Add the appropriate volume of anhydrous DMSO to the SPD304 powder. For a 10 mM

solution, add 100 µL of DMSO for every 0.5476 mg of SPD304.

Vortex the solution thoroughly until the SPD304 is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if precipitation is observed.[1]

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.[1]

Preparation of SPD304 Working Solutions for In Vitro
Assays
This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

solutions for cell-based assays.
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Materials:

10 mM SPD304 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Thaw a single aliquot of the 10 mM SPD304 stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment.

Ensure the final concentration of DMSO in the cell culture medium is kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Use the freshly prepared working solutions immediately for your experiments.

Storage and Stability
Proper storage of SPD304 stock solutions is crucial to maintain their biological activity.

Storage Condition Shelf Life Notes

SPD304 Powder 3 years at -20°C Store in a tightly sealed vial.[2]

Stock Solution in DMSO 6 months at -80°C
Aliquot to avoid repeated

freeze-thaw cycles.[1]

Stock Solution in DMSO 1 month at -20°C
Aliquot to avoid repeated

freeze-thaw cycles.[1][8]

SPD304 Mechanism of Action: TNF-α Signaling
Pathway
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SPD304 exerts its inhibitory effect by targeting the TNF-α signaling pathway. The following

diagram illustrates the mechanism of action of SPD304.
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Caption: SPD304 promotes the dissociation of active TNF-α trimers into inactive monomers.

Experimental Workflow for Stock Preparation
The following diagram outlines the general workflow for preparing SPD304 stock and working

solutions.
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Caption: Workflow for preparing SPD304 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

